molecular formula C13H13FN2O2 B8354365 Benzyl 3-cyano-3-fluoropyrrolidine-1-carboxylate

Benzyl 3-cyano-3-fluoropyrrolidine-1-carboxylate

Cat. No.: B8354365
M. Wt: 248.25 g/mol
InChI Key: SZYRDCXDOPRJQF-UHFFFAOYSA-N
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Description

Benzyl 3-cyano-3-fluoropyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C13H13FN2O2 and its molecular weight is 248.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H13FN2O2

Molecular Weight

248.25 g/mol

IUPAC Name

benzyl 3-cyano-3-fluoropyrrolidine-1-carboxylate

InChI

InChI=1S/C13H13FN2O2/c14-13(9-15)6-7-16(10-13)12(17)18-8-11-4-2-1-3-5-11/h1-5H,6-8,10H2

InChI Key

SZYRDCXDOPRJQF-UHFFFAOYSA-N

Canonical SMILES

C1CN(CC1(C#N)F)C(=O)OCC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a stirred solution of phenylmethyl 3-cyano-3-hydroxy-1-pyrrolidinecarboxylate (1.8 g, 7.31 mmole), in DCM (50 mL) at −78° C. was added DAST dropwise (0.98 mL, 8.04 mmole). After 2 h, Aqueous Na2CO3 was added to the reaction solution and the layers separated. The organic layer was dried over Na2SO4 and concentrated under vacuum. Purification on silica (hexanes/EtOAc, 1:1) provided the title compound (1.0 g, 55%) as a light orange oil: LC-MS (ES) m/e 249 (M+H)+.
Name
phenylmethyl 3-cyano-3-hydroxy-1-pyrrolidinecarboxylate
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1.8 g
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reactant
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50 mL
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Yield
55%

Synthesis routes and methods II

Procedure details

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N#CC1(O)CCN(C(=O)OCc2ccccc2)C1
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